Cas no 2009507-12-2 (4-Ethenyl-2-methylpyrazole-3-carboxylic acid)

• Product Name: 4-Ethenyl-2-methylpyrazole-3-carboxylic acid
• CAS No: 2009507-12-2
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 5748425
• PubChem ID: 139392152
• Update Time: 2025-05-24

4-Ethenyl-2-methylpyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6389361
• 4-ethenyl-1-methyl-1H-pyrazole-5-carboxylic acid
• SCHEMBL21248145
• 4-ethenyl-2-methylpyrazole-3-carboxylic acid
• 2009507-12-2
• 4-Ethenyl-2-methylpyrazole-3-carboxylic acid

• Inchi： 1S/C7H8N2O2/c1-3-5-4-8-9(2)6(5)7(10)11/h3-4H,1H2,2H3,(H,10,11)
• InChI Key： PPGIYPJJDGIORN-UHFFFAOYSA-N
• SMILES： OC(C1=C(C=C)C=NN1C)=O

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-Ethenyl-2-methylpyrazole-3-carboxylic acid

4-Ethenyl-2-methylpyrazole-3-carboxylic acid (CAS No. 2009507-12-2): A Versatile Intermediate in Modern Pharmaceutical Research

4-Ethenyl-2-methylpyrazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number CAS No. 2009507-12-2, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug development. The compound belongs to the pyrazole family, which is renowned for its broad spectrum of biological activities and pharmaceutical relevance.

The molecular structure of 4-Ethenyl-2-methylpyrazole-3-carboxylic acid consists of a pyrazole ring substituted with an ethenyl group at the 4-position and a methyl group at the 2-position, with a carboxylic acid functional group at the 3-position. This specific arrangement imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the carboxylic acid moiety allows for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy as scaffolds for various therapeutic agents. Research has highlighted the potential of these compounds in addressing a range of medical conditions, including inflammation, infectious diseases, and cancer. The structural versatility of 4-Ethenyl-2-methylpyrazole-3-carboxylic acid makes it an attractive candidate for medicinal chemists seeking to develop novel pharmacophores.

One of the most compelling aspects of 4-Ethenyl-2-methylpyrazole-3-carboxylic acid is its role in the synthesis of bioactive molecules. Studies have shown that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors involved in pathophysiological processes. For instance, modifications to the pyrazole core have led to the discovery of compounds with anti-inflammatory and anti-protozoal activities. These findings underscore the importance of CAS No. 2009507-12-2 as a building block in drug discovery initiatives.

The carboxylic acid group in 4-Ethenyl-2-methylpyrazole-3-carboxylic acid provides multiple opportunities for chemical transformation. It can be esterified, amidated, or incorporated into more complex structures through condensation reactions. These transformations are crucial for generating libraries of compounds that can be screened for biological activity. The ability to modify this compound in various ways has made it a staple in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development.

Recent advancements in computational chemistry have further enhanced the utility of 4-Ethenyl-2-methylpyrazole-3-carboxylic acid. Molecular modeling studies have been instrumental in predicting the binding modes of this compound with biological targets, thereby facilitating rational drug design. By leveraging these computational tools, researchers can optimize the structure of CAS No. 2009507-12-2-based derivatives to improve their potency and selectivity.

The pharmaceutical industry has also recognized the potential of 4-Ethenyl-2-methylpyrazole-3-carboxylic acid as a key intermediate in the synthesis of novel therapeutics. Several companies are actively exploring its applications in developing treatments for chronic diseases. The compound’s ability to serve as a precursor for a wide range of bioactive molecules positions it as a cornerstone in modern medicinal chemistry.

In conclusion, 4-Ethenyl-2-methylpyrazole-3-carboxylic acid (CAS No. 2009507-12-2) represents a versatile and valuable compound in pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for synthesizing novel drug candidates targeting various diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is expected to grow even further.